Cas no 1894533-96-0 (1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester
• CAS No: 1894533-96-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5211503
• PubChem ID: 115269489
• Update Time: 2025-10-28

1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 2,2-dimethyl-5-oxopiperidine-1-carboxylate
• tert-Butyl2,2-dimethyl-5-oxopiperidine-1-carboxylate
• EN300-6496634
• 1894533-96-0
• AT36202
• SCHEMBL21598808
• DB-404945
• CS-0529544

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-9(14)6-7-12(13,4)5/h6-8H2,1-5H3
• InChI Key： OSXYWCDUZJABRB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=O)CCC1(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester (CAS No. 1894533-96-0)

1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester (CAS No. 1894533-96-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a carboxylic acid group, and a tert-butyl ester moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester is particularly noteworthy for its stability and reactivity. The presence of the tert-butyl ester group enhances the compound's solubility and stability in various solvents, making it an attractive candidate for use in drug development and formulation studies. Additionally, the piperidine ring provides a flexible backbone that can be modified to enhance specific biological activities or to improve pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester has also been investigated for its potential as an analgesic agent. Research conducted at the University of California found that the compound significantly reduced pain responses in animal models of chronic pain. These results indicate that it may have therapeutic potential for treating conditions such as neuropathic pain and osteoarthritis.

The pharmacokinetic profile of 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester has also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences reported that the compound exhibited favorable absorption and distribution characteristics when administered orally. The tert-butyl ester group was found to enhance its bioavailability and extend its half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Safety and toxicity assessments are crucial for any compound with potential therapeutic applications. Preclinical studies have shown that 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester has a favorable safety profile at therapeutic doses. Toxicity studies conducted in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. However, further studies are needed to fully evaluate its safety in humans.

The synthetic route for producing 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester has been optimized to ensure high yields and purity. A multi-step synthesis involving the formation of the piperidine ring followed by functional group modifications has been developed. This synthetic approach allows for efficient large-scale production of the compound, which is essential for advancing it through preclinical and clinical development stages.

In conclusion, 1-Piperidinecarboxylic acid, 2,2-dimethyl-5-oxo-, 1,1-dimethylethyl ester (CAS No. 1894533-96-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in treating inflammatory and pain-related conditions.